![molecular formula C4H2BrNO2S B009547 5-Bromothiazole-4-carboxylic acid CAS No. 103878-58-6](/img/structure/B9547.png)
5-Bromothiazole-4-carboxylic acid
Overview
Description
5-Bromothiazole-4-carboxylic acid (5-BTCA) is an organic compound that is used in various scientific research applications. It is a brominated derivative of thiazole-4-carboxylic acid, and is a versatile reagent for the synthesis of various compounds. 5-BTCA has been used in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and other materials. It has also been used in the synthesis of various heterocyclic compounds, such as thiazoles, oxazoles, and imidazoles. 5-BTCA has been studied extensively in the laboratory and has been found to have several biochemical and physiological effects, as well as advantages and limitations for lab experiments.
Scientific Research Applications
Anticancer Potential : Bromothiazole derivatives, including those related to 5-Bromothiazole-4-carboxylic acid, have shown promise in inhibiting colon cancer cell growth and inducing apoptosis, demonstrating greater antiproliferative effects than butyrate (Vale et al., 2017).
Schistosomicidal Agents : Compounds like 4H-thiazolo[4,5-b][1]benzothiopyran-4-ones, synthesized from bromothiazole derivatives, have potential as schistosomicidal agents (El-kerdawy et al., 1989).
Spasmolytic Effects : Novel thiophene-based derivatives of this compound exhibit good spasmolytic effects, demonstrating beneficial structural and electronic properties (Rasool et al., 2020).
Improved Synthesis : An improved synthesis method for 2-bromo-thiazole-4-carboxylic acid has been developed, ensuring precise structure and purity (Zhou Zhuo-qiang, 2009).
Agricultural and Pharmaceutical Applications : The synthesis of 4-thiazolidinone-5-carboxylic acid, related to bromothiazole compounds, using Deep Eutectic Solvents (DES) presents a cost-effective, environmentally friendly method with applications in agriculture, industry, and pharmaceutics (Shaikh et al., 2022).
Aminobromination : The copper-catalyzed aminobromination of thiohydroximic acids, a process relevant to the synthesis of bromothiazole compounds, facilitates the rapid creation of unnatural thiazoline scaffolds with high selectivity (Lemercier & Pierce, 2014).
Mechanism of Action
Mode of Action
Thiazole derivatives have been reported to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Biochemical Pathways
Thiazole derivatives are known to interact with various biochemical pathways, but the specific pathways influenced by this compound require further investigation .
Result of Action
Thiazole derivatives have been reported to exhibit cytotoxicity towards certain cancer cell lines , suggesting potential antitumor activity.
Action Environment
It is known that the compound should be stored in an inert atmosphere at 2-8°c .
Safety and Hazards
Properties
IUPAC Name |
5-bromo-1,3-thiazole-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2BrNO2S/c5-3-2(4(7)8)6-1-9-3/h1H,(H,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZYQIQWMHMYDPO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC(=C(S1)Br)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2BrNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70612119 | |
Record name | 5-Bromo-1,3-thiazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70612119 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
103878-58-6 | |
Record name | 5-Bromo-1,3-thiazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70612119 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Bromo-1,3-thiazole-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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